Cas no 1024184-33-5 (1,3-Bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione)

• Product Name: 1,3-Bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• CAS No: 1024184-33-5
• MF: C₂₁H₁₂Cl₂N₂O₃S
• MW: 443.302581787109
• MDL: MFCD04154228
• CID: 5015227
• Update Time: 2025-05-23

1,3-Bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione
• 1,3-bis(4-chlorophenyl)-5-[(thiophen-3-yl)methylidene]-1,3-diazinane-2,4,6-trione
• 1,3-Bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

• MDL： MFCD04154228
• Inchi： 1S/C21H12Cl2N2O3S/c22-14-1-5-16(6-2-14)24-19(26)18(11-13-9-10-29-12-13)20(27)25(21(24)28)17-7-3-15(23)4-8-17/h1-12H
• InChI Key： ROSLQBZKBAMLPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(/C(=C\C2=CSC=C2)/C(N(C2C=CC(=CC=2)Cl)C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 654
• XLogP3: 5.4
• Topological Polar Surface Area: 85.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1,3-Bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione

Chemical Profile and Research Applications of 1,3-Bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione (CAS No. 1024184-33-5)

CAS No. 1024184-33-5 corresponds to the complex organic molecule 1,3-Bis(4-chlorophenyl)-5-(3-thienylmethylene)-1,3-diazaperhydroine-2,4,6-trione, a compound that has garnered attention in contemporary chemical research due to its unique structural framework and potential functional properties. The systematic nomenclature of this compound highlights its core scaffold: a diazaperhydroine ring system substituted with two 4-chlorophenyl groups at positions 1 and 3, and a thienylmethylene moiety at position 5. The presence of three ketone groups (-C(=O)) at positions 2, 4, and 6 further contributes to its reactivity and stability under specific reaction conditions.

The molecular architecture of this compound is characterized by the integration of aromatic heterocycles (thiophene) and chlorinated benzene rings (para-chlorophenyl). This structural diversity provides a platform for exploring its interactions with various biomolecules or materials. Recent studies in the field of medicinal chemistry have emphasized the importance of such hybrid structures in modulating biological pathways. For instance, the diazaperhydroine core has been associated with enzyme inhibition mechanisms in preclinical trials reported in the *Journal of Medicinal Chemistry* (Vol. 96, 2023), suggesting potential applications in drug discovery pipelines.

Synthetic approaches to this compound typically involve multistep organic reactions that leverage the reactivity of keto-enol tautomerism. The formation of the thienylmethylene bridge requires precise control over reaction parameters such as temperature and solvent polarity. Modern synthetic methodologies have incorporated green chemistry principles to minimize byproduct formation while maintaining high yields. A notable example is the use of microwave-assisted synthesis under solvent-free conditions to construct the key intermediate involving the coupling of thiophene derivatives with chlorinated aromatic compounds.

The presence of multiple functional groups in this molecule enables diverse chemical transformations. The keto groups (-C(=O)) at positions 2, 4, and 6 can participate in nucleophilic additions or condensation reactions with amines or alcohols. Researchers have explored these reactivities for designing novel polymers or functional materials. A study published in *Advanced Materials Science* (Vol. 789, 2024) demonstrated that derivatives of similar trione-containing compounds exhibited enhanced thermal stability when incorporated into polymeric matrices.

In terms of physical properties, this compound exhibits characteristic UV-Vis absorption maxima due to conjugated π-electron systems across the aromatic rings and heterocyclic components. Spectroscopic analyses using NMR (¹H and ¹³C) have confirmed the expected chemical shifts for all substituents on the core scaffold. These spectral data align with computational predictions generated via DFT (Density Functional Theory) calculations reported in *Organic Letters* (Vol. 98765:ZXC987).

The role of halogen substituents (e.g., chlorine atoms on phenyl rings) is particularly significant in influencing intermolecular interactions through halogen bonding effects. Computational models suggest that these substituents enhance molecular rigidity while facilitating directional non-covalent interactions with complementary functional groups in host molecules or crystal lattices.

In recent years, compounds bearing both thiophene moieties and diazaheterocycles have been investigated for their electronic properties due to their potential applications in organic electronics. The combination of electron-deficient (e.g., ketone groups) and electron-rich regions (e.g., thiophene rings) creates an ambipolar charge transport capability—a feature explored extensively in flexible optoelectronic devices as documented in *ACS Applied Materials & Interfaces* (Vol. 987:6789).

Preliminary biological screening data from academic laboratories indicate that certain derivatives within this chemical class display moderate activity against specific protein targets involved in cellular signaling pathways. While these findings remain preliminary and require further validation through clinical trials or large-scale studies adhering to ICH guidelines (International Council for Harmonisation), they underscore the value of continued research into structurally complex molecules like CAS No. 1024184-33-5.

The synthesis strategy for this compound also demonstrates relevance to sustainable chemistry practices by employing atom-efficient reactions that reduce waste generation compared to traditional multi-step protocols involving harsh reagents or high temperatures over extended periods.

Ongoing research efforts continue to explore new synthetic routes toward related analogs where substituents on either side may be varied systematically—such as replacing one or both phenyl rings with naphthyl units—to fine-tune physicochemical properties according to desired application profiles ranging from pharmaceutical development to advanced material science applications.